Cas no 882225-60-7 (5-chloro-1-(2,4-dichlorophenyl)methyl-3-methyl-1H-pyrazole-4-carbaldehyde)

5-Chloro-1-[(2,4-dichlorophenyl)methyl]-3-methyl-1H-pyrazole-4-carbaldehyde is a pyrazole-based aldehyde compound with potential applications in synthetic organic chemistry and agrochemical research. Its structure features a chloro-substituted pyrazole core and a dichlorobenzyl group, contributing to its reactivity as an intermediate in the synthesis of more complex molecules. The presence of multiple halogen atoms enhances its utility in cross-coupling reactions and further functionalization. This compound may serve as a key precursor in the development of biologically active molecules, particularly in pesticidal or pharmaceutical contexts. Its stability and well-defined reactivity profile make it a valuable building block for researchers exploring novel heterocyclic frameworks.
5-chloro-1-(2,4-dichlorophenyl)methyl-3-methyl-1H-pyrazole-4-carbaldehyde structure
882225-60-7 structure
Product Name:5-chloro-1-(2,4-dichlorophenyl)methyl-3-methyl-1H-pyrazole-4-carbaldehyde
CAS No:882225-60-7
MF:C12H9Cl3N2O
MW:303.571659803391
CID:5456127
PubChem ID:2490482
Update Time:2025-10-24

5-chloro-1-(2,4-dichlorophenyl)methyl-3-methyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 5-Chloro-1-[(2,4-dichlorophenyl)methyl]-3-methyl-1H-pyrazole-4-carboxaldehyde
    • 5-chloro-1-(2,4-dichlorophenyl)methyl-3-methyl-1H-pyrazole-4-carbaldehyde
    • Inchi: 1S/C12H9Cl3N2O/c1-7-10(6-18)12(15)17(16-7)5-8-2-3-9(13)4-11(8)14/h2-4,6H,5H2,1H3
    • InChI Key: JCVNKBACDVSPGX-UHFFFAOYSA-N
    • SMILES: N1(CC2=CC=C(Cl)C=C2Cl)C(Cl)=C(C=O)C(C)=N1

Experimental Properties

  • Density: 1.45±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 441.8±45.0 °C(Predicted)
  • pka: -1.06±0.10(Predicted)

5-chloro-1-(2,4-dichlorophenyl)methyl-3-methyl-1H-pyrazole-4-carbaldehyde Pricemore >>

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Additional information on 5-chloro-1-(2,4-dichlorophenyl)methyl-3-methyl-1H-pyrazole-4-carbaldehyde

Comprehensive Overview of 5-chloro-1-(2,4-dichlorophenyl)methyl-3-methyl-1H-pyrazole-4-carbaldehyde (CAS No. 882225-60-7)

5-chloro-1-(2,4-dichlorophenyl)methyl-3-methyl-1H-pyrazole-4-carbaldehyde (CAS No. 882225-60-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound belongs to the pyrazole family, a class of heterocyclic aromatic organic molecules known for their diverse applications. The presence of multiple chloro substituents and an aldehyde functional group makes it a versatile intermediate for synthesizing more complex molecules.

Researchers and industry professionals often search for CAS No. 882225-60-7 to explore its potential in drug discovery and crop protection. The compound's unique structure allows it to interact with biological targets, making it a candidate for developing antimicrobial agents and pesticides. Its pyrazole core is particularly noteworthy, as it is a common motif in many FDA-approved drugs and agrochemicals. This has led to increased interest in its synthetic pathways and derivative compounds.

In recent years, the demand for sustainable chemistry and green synthesis has grown exponentially. 5-chloro-1-(2,4-dichlorophenyl)methyl-3-methyl-1H-pyrazole-4-carbaldehyde has been studied in the context of environmentally friendly production methods. Scientists are investigating catalytic processes and solvent-free reactions to minimize waste and reduce energy consumption during its synthesis. These efforts align with global trends toward circular economy practices in the chemical industry.

The compound's physicochemical properties, such as its molecular weight, solubility, and stability, are critical for its applications. For instance, its lipophilicity influences its bioavailability in pharmaceutical formulations, while its reactivity determines its utility in organic synthesis. Analytical techniques like NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize and purify this compound.

Another area of interest is the compound's potential role in advanced materials. Its aromatic and heterocyclic structure makes it a promising building block for polymers and coordination complexes. Researchers are exploring its use in photovoltaic materials and electronic devices, leveraging its electron-withdrawing properties to enhance performance. This aligns with the growing demand for renewable energy solutions and smart materials.

Frequently asked questions about CAS No. 882225-60-7 include inquiries about its safety data, supplier availability, and regulatory status. While it is not classified as a hazardous substance, proper handling and storage are essential to ensure workplace safety. Additionally, its patent landscape and commercial viability are topics of interest for businesses looking to invest in its production or application.

In summary, 5-chloro-1-(2,4-dichlorophenyl)methyl-3-methyl-1H-pyrazole-4-carbaldehyde (CAS No. 882225-60-7) is a multifaceted compound with broad applications in life sciences and industrial chemistry. Its relevance to cutting-edge research and sustainable development ensures its continued importance in scientific and commercial contexts. As innovation progresses, this compound is likely to play a pivotal role in addressing some of the world's most pressing challenges.

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